Cas no 1595802-98-4 (N-2-(cyclohexylamino)ethylcyclopropanecarboxamide)

• Product Name: N-2-(cyclohexylamino)ethylcyclopropanecarboxamide
• CAS No: 1595802-98-4
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5161450
• PubChem ID: 75525538
• Update Time: 2025-06-14

N-2-(cyclohexylamino)ethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[2-(cyclohexylamino)ethyl]-
• N-2-(cyclohexylamino)ethylcyclopropanecarboxamide

• Inchi： 1S/C12H22N2O/c15-12(10-6-7-10)14-9-8-13-11-4-2-1-3-5-11/h10-11,13H,1-9H2,(H,14,15)
• InChI Key： CNOSRWPSPGAAJZ-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC2CCCCC2)=O)CC1

Additional information on N-2-(cyclohexylamino)ethylcyclopropanecarboxamide

Comprehensive Overview of N-2-(cyclohexylamino)ethylcyclopropanecarboxamide (CAS No. 1595802-98-4)

N-2-(cyclohexylamino)ethylcyclopropanecarboxamide (CAS No. 1595802-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a cyclopropane ring linked to a carboxamide group, further connected to an ethylcyclohexylamine moiety. This combination of functional groups makes it a promising candidate for various applications, including drug discovery and material science.

In recent years, the demand for cyclopropane derivatives has surged, driven by their potential in modulating biological pathways. Researchers are particularly interested in how N-2-(cyclohexylamino)ethylcyclopropanecarboxamide interacts with enzymes and receptors, given its cyclohexylamine component, which is known for its conformational flexibility. This flexibility allows the molecule to adopt multiple binding modes, making it a versatile scaffold for designing novel therapeutics.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-2-(cyclohexylamino)ethylcyclopropanecarboxamide in medicine?" Preliminary studies suggest that its carboxamide group could play a role in enhancing solubility and bioavailability, which are critical factors in drug development. Additionally, the cyclopropane ring is often explored for its ability to improve metabolic stability, a key consideration in pharmacokinetics.

Another hot topic in the scientific community is the synthetic routes for N-2-(cyclohexylamino)ethylcyclopropanecarboxamide. Organic chemists are actively investigating efficient and scalable methods to produce this compound, with a focus on minimizing byproducts and optimizing yield. The use of green chemistry principles, such as catalytic reactions and solvent-free conditions, has also been explored to align with sustainability goals.

The compound's CAS No. 1595802-98-4 is often referenced in patent literature, highlighting its potential in proprietary formulations. For instance, its inclusion in peptidomimetics and small-molecule inhibitors has been documented, underscoring its relevance in targeting specific disease pathways. This aligns with the growing interest in precision medicine, where tailored molecular designs are crucial for effective treatment.

From a structural perspective, the N-2-(cyclohexylamino)ethyl side chain introduces steric and electronic effects that can influence the compound's reactivity. This has led to discussions about its potential in catalysis and polymer chemistry, where such properties are highly valued. Moreover, the compound's stability under various pH conditions makes it a candidate for formulation science.

In summary, N-2-(cyclohexylamino)ethylcyclopropanecarboxamide (CAS No. 1595802-98-4) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug design to material science, make it a subject of ongoing research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.